Cas no 58661-95-3 (1-Propyl-1H-1,2,4-triazol-3-amine)

• Product Name: 1-Propyl-1H-1,2,4-triazol-3-amine
• CAS No: 58661-95-3
• MF: C₅H₁₀N₄
• MW: 126.15969991684
• MDL: MFCD07801138
• CID: 1068567
• PubChem ID: 329775659
• Update Time: 2025-04-20

1-Propyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-Propyl-1H-1,2,4-triazol-3-amine
• 1-propyl-1,2,4-triazol-3-amine
• 1-Propyl-1H-[1,2,4]triazol-3-ylamine
• 1H-1,2,4-Triazol-3-amine,1-propyl
• 1H-1,2,4-Triazole-3-amine,1-propyl
• 1-propyl-1,2,4-triazole-3-ylamine
• 1-propyl-1H-1,2,4-triazol-3-amine(SALTDATA: FREE)
• 58661-95-3
• 1-Propyl-1H-1,2,4-triazol-3-ylamine #
• 1-Propyl-1H-1,2,4-triazol-3-amine, AldrichCPR
• 1H-1,2,4-Triazol-3-amine, 1-propyl-
• HMS1702L22
• DTXSID30207363
• 1H-1,2,4-Triazole-3-amine,1-propyl-
• RWJOWQPWDQMLRB-UHFFFAOYSA-N
• SCHEMBL5924338
• CS-0297829
• AKOS000303247
• EN300-783322
• MFCD07801138
• DA-18608
• 1-Propyl-1,2-dihydro-3h-1,2,4-triazol-3-imine
• AT12112
• BS-38372
• DTXCID30129854

• MDL： MFCD07801138
• Inchi： 1S/C5H10N4/c1-2-3-9-4-7-5(6)8-9/h4H,2-3H2,1H3,(H2,6,8)
• InChI Key： RWJOWQPWDQMLRB-UHFFFAOYSA-N
• SMILES： N1(C=NC(N)=N1)CCC

Computed Properties

• Exact Mass: 126.09100
• Monoisotopic Mass: 126.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• PSA: 56.73000
• LogP: 0.85150

1-Propyl-1H-1,2,4-triazol-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)